Cas no 1368484-52-9 (3-(1,2-dimethyl-1H-indol-3-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-dimethylpropan-1-amine
• CAS No: 1368484-52-9
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 6366027
• PubChem ID: 82289006
• Update Time: 2025-08-02

3-(1,2-dimethyl-1H-indol-3-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-dimethylpropan-1-amine
• 1368484-52-9
• EN300-1867004

• Inchi： 1S/C15H22N2/c1-11-13(9-15(2,3)10-16)12-7-5-6-8-14(12)17(11)4/h5-8H,9-10,16H2,1-4H3
• InChI Key： SNQVAJUMYIHQBT-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C(=C1C)CC(C)(C)CN

Computed Properties

• Exact Mass: 230.178298710g/mol
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-dimethylpropan-1-amine

Introduction to 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-dimethylpropan-1-amine (CAS No. 1368484-52-9)

3-(1,2-dimethyl-1H-indol-3-yl)-2,2-dimethylpropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1368484-52-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a dimethylindole core appended to a tert-butylamine moiety, has garnered attention due to its structural complexity and potential biological activities. The unique combination of a rigid indole scaffold and a sterically hindered amine group makes this compound a promising candidate for further exploration in drug discovery and development.

The dimethylindole moiety is a well-known pharmacophore in medicinal chemistry, often found in bioactive natural products and synthetic drugs. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. In particular, derivatives of indole have shown promise in treating various diseases, including neurological disorders, cancer, and infectious diseases. The presence of two methyl groups at the 1 and 2 positions of the indole ring enhances its lipophilicity and binding affinity, making it an attractive scaffold for drug design.

The tert-butylamine group at the other end of the molecule introduces steric hindrance, which can be crucial for optimizing drug-target interactions. This bulky group can prevent unwanted side reactions and improve the compound's selectivity. Additionally, the amine functionality provides a site for further chemical modifications, allowing for the development of libraries of derivatives with tailored properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-dimethylpropan-1-amine with greater accuracy. These tools have been instrumental in identifying potential binding modes with target proteins and understanding the mechanisms of action. For instance, studies using molecular dynamics simulations have revealed that the dimethylindole core can adopt multiple conformations, which may influence its interactions with biological targets.

In vitro studies have begun to explore the potential pharmacological effects of 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-dimethylpropan-1-amine. Initial experiments suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in disease pathways. However, further research is needed to fully characterize its biological profile. The compound's stability under various conditions and its metabolic fate are also critical factors that need to be evaluated before moving into clinical trials.

The synthesis of 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-dimethylpropan-1-amine presents both challenges and opportunities for synthetic chemists. The key step involves the coupling of a dimethylindole derivative with a suitable precursor containing the tert-butylamine group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during the synthesis.

The development of novel synthetic routes is essential for scaling up the production of this compound for research purposes. Green chemistry principles can be applied to minimize waste and improve sustainability in the synthesis process. For example, catalytic methods that use recyclable catalysts or solvent-free reactions can reduce environmental impact while maintaining high yields.

As interest in bioactive molecules continues to grow, compounds like 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-dimethylpropan-1-amine are likely to play a significant role in future drug discovery efforts. Their unique structural features offer opportunities for innovation in medicinal chemistry and may lead to the development of new therapeutic agents targeting unmet medical needs.

In conclusion,3-(1,2-dimethyl-1H-indol-3-yl)-2,2-dimethylpropan-1-amine (CAS No. 1368484-52-9) is a structurally interesting compound with potential biological applications. Its combination of a dimethylindole core and a sterically hindered amine group makes it an attractive candidate for further exploration in drug discovery. With continued research into its pharmacological properties and synthetic methodologies, this molecule holds promise as a valuable tool in the development of new pharmaceuticals.